1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-[(5-methyl-1,2-oxazol-3-yl)oxy]ethan-1-one hydrochloride
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Description
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-(aminomethyl)-4-phenylpiperidine with 5-methyl-1,2-oxazole-3-carboxylic acid followed by the addition of ethyl chloroformate. The resulting intermediate is then reacted with hydrochloric acid to yield the final product.", "Starting Materials": [ "4-(aminomethyl)-4-phenylpiperidine", "5-methyl-1,2-oxazole-3-carboxylic acid", "ethyl chloroformate", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-(aminomethyl)-4-phenylpiperidine is reacted with 5-methyl-1,2-oxazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to yield the intermediate 1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-[(5-methyl-1,2-oxazol-3-yl)oxy]ethan-1-one.", "Step 2: The intermediate is then reacted with ethyl chloroformate in the presence of a base such as triethylamine to form the corresponding ethyl ester intermediate.", "Step 3: The final product is obtained by treating the ethyl ester intermediate with hydrochloric acid to yield 1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-[(5-methyl-1,2-oxazol-3-yl)oxy]ethan-1-one hydrochloride." ] } | |
CAS RN |
2639414-29-0 |
Molecular Formula |
C18H24ClN3O3 |
Molecular Weight |
365.9 |
Purity |
91 |
Origin of Product |
United States |
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